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Compound of Interest

Compound Name: Met5-enkephalin-Arg-Phe

Cat. No.: B15130364 Get Quote

Met5-enkephalin-Arg-Phe: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and storage of Met5-enkephalin-
Arg-Phe.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting lyophilized Met5-enkephalin-Arg-
Phe?

A1: For initial reconstitution, it is recommended to first try dissolving the peptide in sterile,

distilled water. If the peptide does not readily dissolve, the use of a small amount of a weak

acid solution, such as 10%-30% acetic acid, can be attempted.[1] For highly hydrophobic

peptides, dissolving in a minimal volume of an organic solvent like dimethyl sulfoxide (DMSO)

followed by dilution with water to the desired concentration is a common practice.[1]

Q2: What are the optimal storage conditions for lyophilized Met5-enkephalin-Arg-Phe?

A2: Lyophilized Met5-enkephalin-Arg-Phe should be stored at -20°C for long-term stability.[2]

[3][4][5] Some sources suggest that for short-term use, storage at 4°C is acceptable.[5] It is

crucial to protect the peptide from moisture and light.[2][3][4] Peptides containing amino acids
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like Arg are prone to absorbing moisture from the air (deliquescence), so storing them in a

desiccator with a tightly sealed vial is recommended.[2]

Q3: How should I store Met5-enkephalin-Arg-Phe once it is in solution?

A3: Storing peptides in solution for extended periods is not recommended due to limited shelf-

life.[2][5] If storage in solution is necessary, it is best to use sterile buffers at a pH between 5

and 6. The solution should be divided into aliquots to avoid repeated freeze-thaw cycles and

stored at -20°C.[2] Some evidence suggests that up to three freeze-thaw cycles of a similar

peptide, methionine-enkephalin, in cerebrospinal fluid did not alter its degradation kinetics, but

minimizing these cycles is a general best practice.[6]

Q4: What is the stability of Met5-enkephalin-Arg-Phe in solution?

A4: The stability of peptides in solution is limited. Met-enkephalin, a related peptide, has a very

short half-life of minutes in biological fluids due to rapid metabolism by peptidases.[7] In an in

vitro study, the degradation half-life of methionine-enkephalin in cerebrospinal fluid at 37°C was

approximately 26.2 ± 5.5 minutes.[6] Therefore, it is crucial to handle and store peptide

solutions appropriately to minimize degradation. Peptides containing Met, like Met5-
enkephalin-Arg-Phe, are susceptible to oxidation.[2]

Troubleshooting Guides
Solubility Issues
If you encounter difficulties dissolving Met5-enkephalin-Arg-Phe, follow this troubleshooting

workflow:
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Troubleshooting Peptide Solubility

Start: Lyophilized Peptide

Attempt to dissolve in sterile water.

Gentle sonication may aid dissolution.

If slow to dissolve

If insoluble, try 10-30% acetic acid.

If insoluble

Peptide Dissolved

If soluble

If insoluble

If soluble If still insoluble, use a minimal amount of DMSO.

If insoluble

If soluble

Slowly add aqueous buffer to the DMSO solution.

Consult Technical Support

If precipitation occurs

Click to download full resolution via product page

Caption: A workflow for troubleshooting solubility issues with Met5-enkephalin-Arg-Phe.
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Storage Best Practices
To ensure the long-term stability of your Met5-enkephalin-Arg-Phe, adhere to the following

storage decision tree:
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Peptide Storage Decision Tree

Peptide Sample

Is the peptide lyophilized?

Long-term Storage:
- Store at -20°C

- Protect from light
- Use a desiccator

Yes

Is the peptide in solution?

No

Stable Peptide

Short-term Storage:
- Store at 4°C

- Protect from light and moisture

Aliquot into single-use volumes.

Yes

Store aliquots at -20°C.

Avoid repeated freeze-thaw cycles.

Stable Peptide Solution

Click to download full resolution via product page

Caption: A decision tree for the proper storage of Met5-enkephalin-Arg-Phe.
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Data Summary
Parameter Recommendation

Rationale and
Considerations

Solubility

Primary Solvent Sterile Water
Generally the first choice for

peptide reconstitution.

Secondary Solvent 10-30% Acetic Acid
Can help to solubilize peptides

that are insoluble in water.

Tertiary Solvent Dimethyl Sulfoxide (DMSO)

Use a minimal amount for very

hydrophobic peptides, then

dilute with an aqueous buffer.

Storage

Lyophilized (Long-term) -20°C

Ensures long-term stability for

several years.[2][3] Protect

from light and moisture.[2][3][4]

Lyophilized (Short-term) 4°C
Acceptable for short periods.

[5]

In Solution -20°C in single-use aliquots

Minimizes degradation and the

effects of freeze-thaw cycles.

[2] Use of sterile buffer at pH

5-6 is recommended.[2]

Experimental Protocols
Protocol for Reconstituting Met5-enkephalin-Arg-Phe

Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room

temperature in a desiccator. This prevents condensation of moisture, which can degrade the

peptide.[4][5]

Solvent Addition: Based on the solubility troubleshooting guide, add the appropriate solvent

to the vial. For a 1 mg vial, start with a small volume (e.g., 100-200 µL) to create a stock

solution.
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Dissolution: Gently vortex or sonicate the vial to aid dissolution. Avoid vigorous shaking,

which can cause aggregation.

Dilution (if necessary): If using a solvent like DMSO, slowly add your aqueous buffer of

choice to the desired final concentration. If precipitation occurs, try a lower final

concentration.

Sterilization: If required for your application, filter the peptide solution through a 0.22 µm

sterile filter.

Protocol for Aliquoting and Storing Peptide Solutions
Determine Aliquot Volume: Based on your experimental needs, calculate the volume of the

stock solution required for each experiment to avoid multiple withdrawals from the same

aliquot.

Dispense Aliquots: Using sterile pipette tips, dispense the calculated volume into sterile, low-

protein-binding microcentrifuge tubes.

Labeling: Clearly label each aliquot with the peptide name, concentration, date of

preparation, and solvent.

Storage: Immediately store the aliquots at -20°C.

Usage: When an aliquot is needed, remove it from the freezer and allow it to thaw

completely at room temperature or on ice. Use the entire aliquot for the experiment and

discard any unused portion to avoid contamination and degradation from another freeze-

thaw cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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